Cas no 17137-70-1 (Cholest-7-en-3-ol,acetate, (3b)- (9CI))

Cholest-7-en-3-ol,acetate, (3b)- (9CI) structure
17137-70-1 structure
Product Name:Cholest-7-en-3-ol,acetate, (3b)- (9CI)
CAS No:17137-70-1
MF:C29H48O2
MW:428.690229415894
CID:203037
PubChem ID:313014
Update Time:2025-04-19

Cholest-7-en-3-ol,acetate, (3b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cholest-7-en-3-ol,acetate, (3b)- (9CI)
    • [10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
    • Cholest-7-en-3β-ol acetate
    • [(3S,5S,9R,10S,13R,14R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
    • AC1L7MJX
    • NSC226098
    • NSC-226098
    • DTXSID80310356
    • 3.beta.-Acetoxycholest-7-ene
    • Cholest-7-en-3beta-ol acetate
    • Cholest-7-en-3.beta.-ol, acetate
    • 17137-70-1
    • Inchi: 1S/C29H48O2/c1-19(2)8-7-9-20(3)25-12-13-26-24-11-10-22-18-23(31-21(4)30)14-16-28(22,5)27(24)15-17-29(25,26)6/h11,19-20,22-23,25-27H,7-10,12-18H2,1-6H3
    • InChI Key: BHZSLZOJNSDNOI-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1CCC2(C)C(C1)CC=C1C2CCC2(C)C(C(C)CCCC(C)C)CCC21

Computed Properties

  • Exact Mass: 428.36564
  • Monoisotopic Mass: 428.365
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 7
  • Complexity: 693
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 8
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.99
  • Boiling Point: 493.3°Cat760mmHg
  • Flash Point: 248.8°C
  • Refractive Index: 1.515
  • PSA: 26.3
  • LogP: 7.95950
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